molecular formula C20H34O4 B1244119 14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol

14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol

Cat. No. B1244119
M. Wt: 338.5 g/mol
InChI Key: AAMYMLZZYOONFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol is a natural product found in Chrysosporium with data available.

Scientific Research Applications

Synthesis and Structural Characterization

14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol has been a subject of research in the field of organic synthesis and structural characterization. Studies like those conducted by Liang Jian focused on synthesizing and characterizing related compounds through methods like elemental analysis, NMR spectra, and X-ray diffraction. Such research aids in understanding the molecular structure and properties of these compounds (Liang Jian, 2014).

Chemical Synthesis and Radiochemistry

The compound has also been involved in the synthesis of various labeled compounds for radiochemical studies. Research in this area, like the work of D. Le Bars et al., involves the synthesis of labeled compounds for applications such as metabolic studies and tracing biological pathways (D. Le Bars et al., 1986).

Development of Novel Chemical Structures

14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol has been involved in the development of novel chemical structures. Studies, such as those by Yutaka Ishida, A. Sekiguchi, and Y. Kabe, have explored the synthesis of unique chemical entities containing elements like germanium, which are of interest in the field of chemical innovation (Yutaka Ishida, A. Sekiguchi, Y. Kabe, 2003).

Exploration in Organic Chemistry

Organic chemistry research often utilizes compounds like 14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol in exploring new synthetic pathways and reactions. Researchers like S. Kutsumizu, Koushi Morita, S. Yano, and S. Nojima have delved into understanding the phase behavior of binary systems involving similar compounds, providing insights into the complex interactions in organic chemistry (S. Kutsumizu, Koushi Morita, S. Yano, S. Nojima, 2002).

properties

Product Name

14-(2',3',5'-Trihydroxyphenyl)tetradecan-2-ol

Molecular Formula

C20H34O4

Molecular Weight

338.5 g/mol

IUPAC Name

6-(13-hydroxytetradecyl)benzene-1,2,4-triol

InChI

InChI=1S/C20H34O4/c1-16(21)12-10-8-6-4-2-3-5-7-9-11-13-17-14-18(22)15-19(23)20(17)24/h14-16,21-24H,2-13H2,1H3

InChI Key

AAMYMLZZYOONFN-UHFFFAOYSA-N

Canonical SMILES

CC(CCCCCCCCCCCCC1=C(C(=CC(=C1)O)O)O)O

synonyms

14-(2',3',5'-trihydroxyphenyl)tetradecan-2-ol
14-(THP)T-ol

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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